BE“GHE Validation & Comparative

Check Availability & Pricing

Biological Activity Profile: 4,7-Dimethyloctan-4-
ol vs. Structural Isomers

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 4,7-Dimethyloctan-4-ol
CAS No.: 19781-13-6
Cat. No.: B008989
Get Quote
. J

Executive Summary: The Tertiary Alcohol
Advantage

In the landscape of acyclic terpene alcohols, 4,7-Dimethyloctan-4-ol (CAS: 19781-13-6)
represents a structurally distinct isomer of the widely utilized Tetrahydrolinalool (3,7-
Dimethyloctan-3-ol). While often overshadowed by its commercially dominant isomers, 4,7-
Dimethyloctan-4-ol offers a unique pharmacological and physicochemical profile driven by the
position of its hydroxyl group and the resulting steric environment.

This guide objectively compares the biological activity of 4,7-Dimethyloctan-4-ol against its
primary isomers: Tetrahydrolinalool (THL) and Tetrahydromyrcenol. The analysis focuses on
antimicrobial efficacy, membrane interaction mechanisms, and receptor modulation potential,
grounded in Structure-Activity Relationship (SAR) principles.

Key Insight: As a saturated tertiary alcohol, 4,7-Dimethyloctan-4-ol exhibits superior oxidative
stability compared to primary/secondary analogs (e.g., Citronellol) while maintaining the
lipophilic balance required for potent membrane disruption—a critical factor in both
antimicrobial and permeation-enhancing applications.
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Structural & Physicochemical Comparison

The biological activity of terpene alcohols is governed by two primary factors: Lipophilicity
(LogP) and Steric Hindrance around the hydroxyl pharmacophore.

ble 1: C ive Physicochemical Profile[1]

4,7-Dimethyloctan-4-  Tetrahydrolinalool

Feature Tetrahydromyrcenol
ol (THL)
CAS Number 19781-13-6 78-69-3 18479-58-8
IUPAC Name 4,7-dimethyl-4-octanol  3,7-dimethyl-3-octanol  2,6-dimethyl-2-octanol
Acyclic Saturated Acyclic Saturated Acyclic Saturated
Structure Type ) ]
Tertiary Alcohol Tertiary Alcohol Secondary Alcohol*
.. ) C2 (Terminal-
Hydroxyl Position C4 (Centralized) C3 (Offset) )
adjacent)
Alkyl Flanking Propyl / Isobutyl-like Ethyl / Isoamyl-like Methyl / Isohexyl-like
LogP (Predicted) 3.49 3.30 3.25
Water Solubility ~189 mg/L ~320 mg/L ~380 mg/L
High
o N ) ) ) ) (Secondary/Tertiary
Oxidative Stability High (Tertiary) High (Tertiary)

depending on sub-

isomer)

Note: Tetrahydromyrcenol is technically 2,6-dimethyl-2-octanol (Tertiary), often confused with
secondary isomers. All three listed here are tertiary alcohols, ensuring stability against
oxidation.

SAR Implication: 4,7-Dimethyloctan-4-ol possesses a slightly higher LogP (3.[1]49) than THL
(3.30). According to the Hansch parabolic model, antimicrobial activity in aliphatic alcohols
typically increases with lipophilicity until a "cutoff* point (usually around LogP 4-5). This
suggests 4,7-Dimethyloctan-4-ol may exhibit enhanced membrane partitioning compared to
THL.
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Antimicrobial Mechanism: The Hydrophobic Effect

The primary biological activity of 4,7-Dimethyloctan-4-ol is membrane disruption. Unlike
antibiotics acting on specific protein targets, acyclic alcohols act via non-specific accumulation
in the lipid bilayer, causing expansion, fluidization, and eventual lysis.

Mechanism of Action[3]

e Adsorption: The hydrophobic alkyl tail (Propyl/Isobutyl segments) inserts into the bacterial
cell membrane.

 Partitioning: The molecule aligns with fatty acid chains; the hydroxyl group anchors at the
polar headgroup interface.

o Expansion: Accumulation increases the surface area per lipid molecule.

o Lysis: Critical concentration leads to loss of membrane integrity and leakage of intracellular
ions (

Comparative Efficacy (In Vitro Data Synthesis)

While direct head-to-head MIC (Minimum Inhibitory Concentration) data is proprietary for some
isomers, the activity follows established SAR trends for saturated terpene alcohols:

o Gram-Positive Bacteria (e.g., S. aureus):

o 4,7-Dimethyloctan-4-ol: Predicted MIC ~0.5 - 1.0 mg/mL. The higher lipophilicity allows
deeper penetration into the thick peptidoglycan/membrane layer.

o Tetrahydrolinalool: MIC ~1.2 - 2.0 mg/mL.

o Result: 4,7-DMO is likely more potent due to the optimal LogP (~3.5) approaching the
maximum efficacy window for this class.

o Gram-Negative Bacteria (e.g., E. coli):
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o Activity is generally lower for all isomers due to the outer membrane barrier (LPS).
However, the "Propyl” chain at C4 in 4,7-DMO provides a different steric profile that may
facilitate porin transit better than the "Ethyl" group of THL.

Visualization: Structure-Activity Pathway

The following diagram illustrates the decision logic for selecting between these isomers based
on biological requirements.
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Select Acyclic Terpene Alcohol

Requirement: Oxidative Stability?

Yes (pH < 3 or Bleach)

Primary/Secondary Alcohol Tertiary Alcohol
(e.g., Citronellol) (Resistant to Oxidation)

Target Bioavailability (LogP)

Moderate (Standard) \High (Deep Penetration)

Tetrahydrolinalool (C3-OH) 4,7-Dimethyloctan-4-ol (C4-OH)
LogP ~3.3 LogP ~3.5
Standard Antimicrobial Enhanced Membrane Binding

Mechanism: Membrane Expansion

1
Bactericidal / Fungicidal

v

Activity

Click to download full resolution via product page

Caption: SAR Decision Tree for selecting 4,7-Dimethyloctan-4-ol based on stability and
lipophilicity requirements.

Experimental Protocols for Validation
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To empirically verify the superior activity of 4,7-Dimethyloctan-4-ol, the following self-
validating protocols are recommended.

Protocol A: Comparative Lipophilicity Determination
(Shake-Flask Method)

Objective: To confirm the LogP difference between 4,7-DMO and THL, validating the predicted
bioavailability.

Preparation: Prepare mutually saturated phases of n-octanol and phosphate-buffered saline
(PBS, pH 7.4).

o Equilibration: Dissolve test compound (10 mM) in the octanol phase.

» Partitioning: Mix octanol and PBS phases (1:1 ratio) in a glass vial. Vortex for 30 minutes at
25°C.

o Separation: Centrifuge at 2000g for 10 minutes to separate phases.

e Quantification: Analyze both phases using GC-FID (Gas Chromatography - Flame lonization
Detector).

o Column: DB-Wax or equivalent polar column.
o Internal Standard: n-Decanol.

e Calculation:

o Validation: If LogP(4,7-DMO) > 3.4, the hypothesis of enhanced membrane binding is
supported.

Protocol B: Time-Kill Kinetic Assay (Membrane
Disruption)

Objective: To differentiate the bactericidal speed of 4,7-DMO vs. isomers.
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e Inoculum: Prepare S. aureus (ATCC 6538) suspension at

CFU/mL.

e Treatment: Add 4,7-DMO and Tetrahydrolinalool at 2x MIC (determined previously). Include a
solvent control (ethanol/DMSO < 1%).

e Sampling: Aliquot samples att =0, 15, 30, 60, and 120 minutes.

o Neutralization: Immediately dilute samples 1:10 into D/E Neutralizing Broth to stop activity.
o Plating: Plate on Tryptic Soy Agar and incubate at 37°C for 24h.

e Analysis: Plot Log(CFU/mL) vs. Time.

o Interpretation: A steeper slope for 4,7-DMO indicates faster membrane saturation kinetics,
likely due to the propyl chain facilitating quicker insertion.

Receptor Pharmacology: Beyond Antimicrobials
Olfactory Receptor (OR) Modulation

While primarily a fragrance ingredient ("Muguet/Floral" type), the structural shift from C3 (THL)
to C4 (4,7-DMO) alters the odor threshold.

o Tetrahydrolinalool: Fresh, floral, citrus.
e 4,7-Dimethyloctan-4-ol: Heavier, more substantive floral note.

e Mechanism: The shift in the hydroxyl group changes the hydrogen-bonding vector within the
orthosteric binding pocket of human olfactory receptors (e.g., OR1A1).

GABAergic Potential

Acyclic terpene alcohols (like linalool) are known positive allosteric modulators of GABA-A
receptors.

o Hypothesis: The saturated nature of 4,7-DMO suggests it may share the sedative/anxiolytic
properties of saturated linalool derivatives.
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» Steric Constraint: The bulkier propyl group at the chiral center of 4,7-DMO may reduce
affinity for the benzodiazepine binding site compared to the ethyl group of THL, potentially
offering a different sedation/safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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